Cas no 62016-79-9 (Heptacosane,1-chloro)

• Product Name: Heptacosane,1-chloro
• CAS No: 62016-79-9
• MF: C₂₇H₅₅Cl
• MW: 415.178608179092
• CID: 955984
• PubChem ID: 545593
• Update Time: 2025-04-19

Heptacosane,1-chloro Chemical and Physical Properties

Names and Identifiers

• Heptacosane,1-chloro
• 62016-79-9
• DTXSID70873081
• 1-Chloroheptacosane
• SHDKPHGPBNHILS-UHFFFAOYSA-N
• Heptacosane, 1-chloro-
• SCHEMBL5575243
• 1-Chloroheptacosane #

• Inchi： 1S/C27H55Cl/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28/h2-27H2,1H3
• InChI Key： SHDKPHGPBNHILS-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCCCCCCCCCl

Computed Properties

• Exact Mass: 414.39955
• Monoisotopic Mass: 414.3992294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 25
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.8871 (rough estimate)
• Melting Point: 62°C
• Boiling Point: 502.25°C (rough estimate)
• Refractive Index: 1.4722 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides